Cas no 162100-56-3 (5-Chloro-6-methyl-1H-indole)
5-Chloro-6-methyl-1H-indole is a halogenated indole derivative with a molecular formula of C9H8ClN. This compound features a chloro substituent at the 5-position and a methyl group at the 6-position of the indole core, enhancing its reactivity and utility in organic synthesis. It serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of heterocyclic compounds. The electron-withdrawing chloro group and electron-donating methyl group contribute to its unique electronic properties, making it valuable for functionalization and cross-coupling reactions. Its stability and well-defined structure facilitate precise modifications, supporting applications in medicinal chemistry and material science.
5-Chloro-6-methyl-1H-indole structure
Product Name:5-Chloro-6-methyl-1H-indole
CAS No:162100-56-3
MF:C9H8ClN
MW:165.619521141052
MDL:MFCD09026970
CID:840646
PubChem ID:10487242
Update Time:2025-10-29
5-Chloro-6-methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-6-methyl-1H-indole
- 5-Chloro-6-methyl indole
- QC-2912
- 5-Chloro-6-methylindole
- CS-0036530
- MFCD09026970
- 162100-56-3
- SCHEMBL8529490
- AKOS006289553
- O11407
- DTXSID30440652
- DB-064439
- 1H-Indole, 5-chloro-6-methyl-
- AS-50223
-
- MDL： MFCD09026970
- Inchi： 1S/C9H8ClN/c1-6-4-9-7(2-3-11-9)5-8(6)10/h2-5,11H,1H3
- InChI Key： LJCGPVBAKRGTSE-UHFFFAOYSA-N
- SMILES： ClC1=CC2C=CNC=2C=C1C
Computed Properties
- Exact Mass: 165.03500
- Monoisotopic Mass: 165.0345270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.79000
- LogP: 3.12970
5-Chloro-6-methyl-1H-indole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-6-methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147564-10g |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 95%+ | 10g |
$920 | 2021-08-05 | |
| Chemenu | CM147564-25g |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 95%+ | 25g |
$1656 | 2021-08-05 | |
| Chemenu | CM147564-100g |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 95%+ | 100g |
$3680 | 2021-08-05 | |
| Alichem | A199003816-250mg |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 95% | 250mg |
$741.20 | 2022-04-02 | |
| Alichem | A199003816-500mg |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 95% | 500mg |
$1,058.40 | 2022-04-02 | |
| Alichem | A199003816-1g |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 95% | 1g |
$1,752.40 | 2022-04-02 | |
| TRC | C993503-2.5mg |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C993503-5mg |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 5mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C993503-25mg |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 25mg |
$ 80.00 | 2022-06-06 | ||
| ChemScence | CS-0036530-100mg |
5-Chloro-6-methyl-1H-indole |
162100-56-3 | 100mg |
$26.0 | 2022-04-27 |
5-Chloro-6-methyl-1H-indole Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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